Cas no 1542991-53-6 (N-(4-methylpyridin-2-yl)methylhydroxylamine)

N-(4-methylpyridin-2-yl)methylhydroxylamine is a versatile chemical intermediate with applications in organic synthesis and pharmaceutical research. Its structure, featuring a hydroxylamine group attached to a 4-methylpyridin-2-ylmethyl scaffold, enables its use as a building block for heterocyclic compounds and bioactive molecules. The compound exhibits stability under controlled conditions and demonstrates reactivity in nucleophilic addition and condensation reactions. Its pyridine moiety enhances solubility in polar solvents, facilitating handling in synthetic workflows. This reagent is particularly valuable in the development of pharmacologically active agents, including potential enzyme inhibitors and metal-chelating ligands. Proper storage under inert conditions is recommended to maintain its integrity.
N-(4-methylpyridin-2-yl)methylhydroxylamine structure
1542991-53-6 structure
Product Name:N-(4-methylpyridin-2-yl)methylhydroxylamine
CAS No:1542991-53-6
MF:C7H10N2O
MW:138.167101383209
CID:5812316
PubChem ID:82593929
Update Time:2025-06-13

N-(4-methylpyridin-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-(4-methylpyridin-2-yl)methylhydroxylamine
    • 1542991-53-6
    • N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
    • EN300-1815989
    • Inchi: 1S/C7H10N2O/c1-6-2-3-8-7(4-6)5-9-10/h2-4,9-10H,5H2,1H3
    • InChI Key: NKNONPOOYGLUGU-UHFFFAOYSA-N
    • SMILES: ONCC1C=C(C)C=CN=1

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 45.2Ų

N-(4-methylpyridin-2-yl)methylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1815989-0.05g
N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
1542991-53-6
0.05g
$647.0 2023-09-19
Enamine
EN300-1815989-0.1g
N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
1542991-53-6
0.1g
$678.0 2023-09-19
Enamine
EN300-1815989-0.25g
N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
1542991-53-6
0.25g
$708.0 2023-09-19
Enamine
EN300-1815989-0.5g
N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
1542991-53-6
0.5g
$739.0 2023-09-19
Enamine
EN300-1815989-1.0g
N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
1542991-53-6
1g
$986.0 2023-06-03
Enamine
EN300-1815989-2.5g
N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
1542991-53-6
2.5g
$1509.0 2023-09-19
Enamine
EN300-1815989-5.0g
N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
1542991-53-6
5g
$2858.0 2023-06-03
Enamine
EN300-1815989-10.0g
N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
1542991-53-6
10g
$4236.0 2023-06-03
Enamine
EN300-1815989-1g
N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
1542991-53-6
1g
$770.0 2023-09-19
Enamine
EN300-1815989-5g
N-[(4-methylpyridin-2-yl)methyl]hydroxylamine
1542991-53-6
5g
$2235.0 2023-09-19

Additional information on N-(4-methylpyridin-2-yl)methylhydroxylamine

Professional Introduction to N-(4-methylpyridin-2-yl)methylhydroxylamine (CAS No. 1542991-53-6)

N-(4-methylpyridin-2-yl)methylhydroxylamine, a compound with the chemical identifier CAS No. 1542991-53-6, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of N-(4-methylpyridin-2-yl)methylhydroxylamine consists of a pyridine ring substituted with a methyl group at the 4-position and an hydroxylamine functional group attached to a methyl-substituted nitrogen atom. This configuration imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemists. The presence of both electron-donating and electron-withdrawing groups within the molecule allows for diverse interactions with biological targets, which is crucial for designing molecules with enhanced pharmacological activity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The pyridine moiety in N-(4-methylpyridin-2-yl)methylhydroxylamine is particularly noteworthy, as it is known to be a privileged scaffold in drug discovery. Its ability to engage with various enzymes and receptors has led to its incorporation into numerous lead compounds that are currently undergoing preclinical evaluation.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often implicated in diseases such as cancer. Researchers have leveraged the structural features of N-(4-methylpyridin-2-yl)methylhydroxylamine to develop inhibitors that target specific kinases, leading to promising results in both cellular and animal models. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit tyrosine kinases, thereby disrupting aberrant signaling cascades.

Moreover, the hydroxylamine group in N-(4-methylpyridin-2-yl)methylhydroxylamine offers opportunities for further functionalization. Hydroxylamines are known to participate in various chemical reactions, including redox processes and nucleophilic substitutions, which can be exploited to create more complex molecular architectures. This flexibility has made it a valuable component in multi-step synthetic strategies aimed at producing highly potent and selective drug candidates.

The pharmaceutical industry has increasingly recognized the importance of computational methods in accelerating drug discovery processes. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been employed to study the interactions between N-(4-methylpyridin-2-yl)methylhydroxylamine and biological targets. These studies have provided insights into the binding modes and affinity profiles of potential drug candidates, enabling researchers to optimize their structures for improved efficacy.

In addition to its applications in oncology, research has also explored the therapeutic potential of derivatives of N-(4-methylpyridin-2-yl)methylhydroxylamine in treating neurological disorders. The pyridine scaffold is known to interact with neurotransmitter receptors and ion channels, making it a promising candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that certain analogs of this compound can modulate neurotransmitter release and receptor activity, offering hope for new therapeutic interventions.

The synthesis of N-(4-methylpyridin-2-yl)methylhydroxylamine itself presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to streamline these processes using catalytic techniques and transition metal complexes. These innovations have not only improved the efficiency of production but also opened up new avenues for exploring structural diversity.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Extensive toxicological studies have been conducted on derivatives of N-(4-methylpyridin-2-yl)methylhydroxylamine to assess their potential side effects. These studies have generally shown that the compound is well-tolerated at therapeutic doses, although further investigation is required to fully understand its long-term effects.

In conclusion, N-(4-methylpyridin-2-yl)methylhydroxylamine (CAS No. 1542991-53-6) stands out as a versatile intermediate with significant potential in drug discovery and development. Its unique structural features make it an attractive candidate for designing molecules that target various diseases, including cancer and neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future landscape of medicinal chemistry.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd